Cas no 195251-91-3 (2H-1,5-Benzodioxepin-3(4H)-one,7-(1,1-dimethylethyl)-)

• Product Name: 2H-1,5-Benzodioxepin-3(4H)-one,7-(1,1-dimethylethyl)-
• CAS No: 195251-91-3
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 205122
• Update Time: 2025-04-19

2H-1,5-Benzodioxepin-3(4H)-one,7-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-3(4H)-one,7-(1,1-dimethylethyl)-
• 7-tert-butyl-1,5-benzodioxepin-3-one
• 2H-1,5-Benzodioxepin-3(4H)-on, 7-(1,1-dimethylethyl)-
• 7-tert-butyl-2H-1,5-benzodioxepin-3(4H)-one
• 7-tert-butyl-1,5-benzodioxepin-3(4h)-one

• Inchi： 1S/C13H16O3/c1-13(2,3)9-4-5-11-12(6-9)16-8-10(14)7-15-11/h4-6H,7-8H2,1-3H3
• InChI Key： VFQHMVHBTUURKJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(C)(C)C)C=C2OCC(=O)C1

Computed Properties

• Exact Mass: 220.10998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2

Experimental Properties

• PSA: 35.53